Cas no 54475-72-8 (Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl-)

• Product Name: Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl-
• CAS No: 54475-72-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 354482
• PubChem ID: 13000582
• Update Time: 2025-04-19

Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl-
• 2-ethyl-4-methylpyrazolo[1,5-a][1,3,5]triazine
• 54475-72-8
• DTXSID40514717
• CHEMBL82420

• Inchi： 1S/C8H10N4/c1-3-7-10-6(2)12-8(11-7)4-5-9-12/h4-5H,3H2,1-2H3
• InChI Key： MKFXYQWSZLTLTF-UHFFFAOYSA-N
• SMILES： N12C(C)=NC(CC)=NC1=CC=N2

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08